Cas no 2228792-65-0 (3-(5-methylpyridin-3-yl)but-3-en-1-amine)

• Product Name: 3-(5-methylpyridin-3-yl)but-3-en-1-amine
• CAS No: 2228792-65-0
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5939108
• PubChem ID: 165617941
• Update Time: 2025-06-09

3-(5-methylpyridin-3-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-3-yl)but-3-en-1-amine
• 2228792-65-0
• EN300-1817620

• Inchi： 1S/C10H14N2/c1-8-5-10(7-12-6-8)9(2)3-4-11/h5-7H,2-4,11H2,1H3
• InChI Key： ICAVRRCGWTYSET-UHFFFAOYSA-N
• SMILES： NCCC(=C)C1C=NC=C(C)C=1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-methylpyridin-3-yl)but-3-en-1-amine

Introduction to 3-(5-methylpyridin-3-yl)but-3-en-1-amine (CAS No. 2228792-65-0)

3-(5-methylpyridin-3-yl)but-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228792-65-0, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a conjugated system of a butenyl group linked to a pyridine ring with a methyl substituent, has garnered attention due to its structural and functional versatility. The presence of both aromatic and aliphatic moieties in its structure makes it a promising candidate for various applications, particularly in drug discovery and molecular recognition.

The chemical structure of 3-(5-methylpyridin-3-yl)but-3-en-1-amine can be described as a derivative of pyridine, where the 5-position is substituted with a methyl group, and the 3-position is connected to a butenyl chain. This configuration introduces a degree of flexibility and reactivity that is highly valuable in synthetic chemistry. The conjugated double bond system in the butenyl moiety allows for electronic delocalization, which can influence the compound's interaction with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The compound 3-(5-methylpyridin-3-yl)but-3-en-1-amine represents an innovative approach to designing molecules that can modulate biological pathways by interacting with specific enzymes or receptors.

One of the most compelling aspects of 3-(5-methylpyridin-3-yl)but-3-en-1-amine is its ability to serve as a scaffold for further derivatization. Chemists have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the pyridine ring or the butenyl chain can alter the compound's solubility, bioavailability, and binding affinity to biological targets. Such structural modifications are crucial in optimizing drug candidates for clinical use.

Recent studies have highlighted the potential of 3-(5-methylpyridin-3-yl)but-3-en-1-amine in addressing neurological disorders. The pyridine moiety is known to interact with certain neurotransmitter receptors, making it a viable candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the butenyl group's ability to engage with other biological targets suggests that this compound could have broader therapeutic applications.

The synthesis of 3-(5-methylpyridin-3-yl)but-3-en-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the complex framework of this molecule. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the product, which is critical for biological activity.

In addition to its pharmaceutical potential, 3-(5-methylpyridin-3-ybutselenol-pyrimidine derivatives have shown promise in material science applications. The conjugated system in its structure can contribute to its electronic properties, making it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced materials. The ability to fine-tune these properties through structural modifications opens up new avenues for innovation in nanotechnology and electronics.

The biodegradability and environmental impact of 3-(5-methylpyridin-butene amine) are also areas of active research. As industries strive towards sustainable practices, understanding how these compounds interact with environmental systems becomes increasingly important. Studies are underway to assess their persistence in various ecosystems and their potential effects on non-target organisms. This information is crucial for developing guidelines that ensure safe and responsible use of such compounds.

Collaborative efforts between academia and industry are essential for advancing the research and application of CAS No 2228792 65 0. By combining expertise in synthetic chemistry, pharmacology, and materials science, researchers can accelerate the development of novel drugs and materials that address global challenges. The interdisciplinary nature of this work underscores the importance of fostering partnerships across different scientific domains.

The future prospects for CAS No 2228792 65 0 are bright, with ongoing research uncovering new possibilities for its use in medicine and technology. As our understanding of biological systems continues to grow, so does the potential for this compound to contribute to therapeutic breakthroughs. Furthermore, advancements in computational chemistry and artificial intelligence are expected to further enhance our ability to design and optimize molecules like CAS No 2228792 65 0, leading to more efficient drug discovery processes.

In conclusion,CAS No 2228792 65 0) stands as a testament to the power of innovative chemical research. Its unique structure offers a wealth of opportunities for developing new treatments and materials that can improve human health and address environmental challenges. As scientists continue to explore its potential，this compound is poised to play a significant role in shaping the future of pharmaceuticals，materials science，and beyond。